Cas no 299164-11-7 (2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine)

• Product Name: 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine
• CAS No: 299164-11-7
• MF: C₂₁H₁₃F₃N₂OS
• MW: 398.400933980942
• CID: 6359706
• PubChem ID: 2136886
• Update Time: 2025-10-28

2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine
• Methanone, [3-amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]phenyl-
• SR-01000467414-1
• CDS1_002579
• 299164-11-7
• DivK1c_003619
• AB00142893-02
• ChemDiv1_018835
• 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine
• SR-01000467414
• HMS640I03
• EU-0075553
• DTXSID401137183
• (3-amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl)(phenyl)methanone
• AKOS001644298
• F0915-0519
• [3-Amino-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]phenylmethanone

• Inchi： 1S/C21H13F3N2OS/c22-21(23,24)14-11-15(12-7-3-1-4-8-12)26-20-16(14)17(25)19(28-20)18(27)13-9-5-2-6-10-13/h1-11H,25H2
• InChI Key： ANWTXBNLUGJPGU-UHFFFAOYSA-N
• SMILES： C(C1SC2=NC(C3=CC=CC=C3)=CC(C(F)(F)F)=C2C=1N)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 398.07006870g/mol
• Monoisotopic Mass: 398.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 602.1±55.0 °C(Predicted)
• pka: 1.01±0.40(Predicted)

Additional information on 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine

Research Brief on 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine (CAS: 299164-11-7)

The compound 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine (CAS: 299164-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical targets in the treatment of various cancers and inflammatory diseases. The presence of the trifluoromethyl group and the thienopyridine scaffold in its structure is believed to enhance its binding affinity and selectivity towards these enzymes. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its target proteins.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting high efficacy in inhibiting tumor growth and reducing inflammatory markers. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further preclinical development. These findings are supported by recent publications in high-impact journals, underscoring the compound's potential in translational research.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on identifying derivatives with improved selectivity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant therapeutic agent.

In conclusion, 2-benzoyl-6-phenyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine represents a promising lead compound in the search for novel kinase inhibitors. Its unique chemical structure and demonstrated biological activity make it a valuable subject for further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.